Glntlkkvfqglheaiklinnhvq
Description
Glntlkkvfqglheaiklinnhvq is a natural product found in Pseudis paradoxa with data available.
Scientific Research Applications
Genetic and Physiological Analysis in Maize : A study by Limami et al. (2002) focused on the role of glutamine (Gln) synthetase (GS) during kernel germination in maize. They found that Gln synthesis is crucial during this process, suggesting that Gln acts either as a sink for ammonium or as a source for amino acid synthesis by transamination (Limami et al., 2002).
Genome-Wide Association Studies (GWAS) for Disease and Trait Genetics : Visscher et al. (2017) reviewed the discoveries facilitated by GWAS in the past decade. They highlighted its role in understanding the biology of diseases and its potential in translating these findings into new therapeutics (Visscher et al., 2017).
Genomic Selection in Crop Improvement : Research by Varshney et al. (2017) discussed the use of genomic selection (GS) in crop improvement. GS uses high-density marker scores to predict breeding values of lines in a population, and has shown promise in enhancing breeding efficiency (Varshney et al., 2017).
Applications of Green Fluorescent Protein in Cell Biology : Misteli and Spector (1997) described the applications of the green fluorescent protein (GFP) in cell biology and biotechnology. GFP has facilitated research in various fields due to its convenience in experimental systems (Misteli & Spector, 1997).
Graphene-Like Nanomaterials in Biosensors and Nanomedicine : Yang et al. (2015) explored the potential of graphene-like 2D layered nanomaterials in biosensors and nanomedicine. These materials offer unique properties useful in biochemistry and biomedicine (Yang et al., 2015).
Geodata Infrastructures for Scientific Research : Bernard et al. (2014) proposed the concept of Scientific Geodata Infrastructures (GDIs) for environmental and earth sciences research. GDIs support the research community in exchanging data and methods related to environmental studies (Bernard et al., 2014).
properties
bioactivity |
Antibacterial, Antifungal |
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sequence |
GLNTLKKVFQGLHEAIKLINNHVQ |
Origin of Product |
United States |
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